Cas no 145438-96-6 (N,1-dimethyl-4-methyl(nitroso)amino-1H-imidazole-5-carboxamide)

• Product Name: N,1-dimethyl-4-methyl(nitroso)amino-1H-imidazole-5-carboxamide
• CAS No: 145438-96-6
• MF: C₇H₁₁N₅O₂
• MW: 197.194540262222
• MDL: MFCD02752363
• CID: 226491
• PubChem ID: 126865
• Update Time: 2025-06-03

N,1-dimethyl-4-methyl(nitroso)amino-1H-imidazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxamide,N,1-dimethyl-4-(methylnitrosoamino)-
• N,3-dimethyl-5-[methyl(nitroso)amino]imidazole-4-carboxamide
• 3-Methyl-5-(methyl-nitroso-amino)-3H-imidazol-4-carbonsaeure-methylamid
• 3-methyl-5-(methyl-nitroso-amino)-3H-imidazole-4-carboxylic acid methylamide
• CCRIS 6610
• LS-189228
• Mononitrosocaffeidine
• N,1-dimethyl-4-[methyl(nitroso)amino]-1H-imidazole-5-carboxamide
• N,1-dimethyl-4-methyl(nitroso)amino-1H-imidazole-5-carboxamide
• Q27272779
• DTXSID2040238
• EN300-8588129
• 145438-96-6
• 1H-Imidazole-5-carboxamide, N,1-dimethyl-4-(methylnitrosoamino)-
• N,1-Dimethyl-4-(methylnitrosoamino)-1H-imidazole-5-carboxamide
• 9NAF53098A
• AKOS006276347
• J524.577J
• UNII-9NAF53098A

• MDL： MFCD02752363
• Inchi： 1S/C7H11N5O2/c1-8-7(13)5-6(12(3)10-14)9-4-11(5)2/h4H,1-3H3,(H,8,13)
• InChI Key： YVJMGYAIELXOQU-UHFFFAOYSA-N
• SMILES： O=C(C1=C(N=CN1C)N(C)N=O)NC

Computed Properties

• Exact Mass: 197.091
• Monoisotopic Mass: 197.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 516.2°Cat760mmHg
• Flash Point: 266°C
• Refractive Index: 1.615

Additional information on N,1-dimethyl-4-methyl(nitroso)amino-1H-imidazole-5-carboxamide

N,1-Dimethyl-4-Methyl(Nitroso)Amino-1H-Imidazole-5-Carboxamide: A Comprehensive Overview

N,1-Dimethyl-4-methyl(nitroso)amino-1H-imidazole-5-carboxamide (CAS No. 145438-96-6) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and development. The imidazole core of this molecule is a five-membered ring containing two nitrogen atoms, which contributes to its unique chemical properties and reactivity.

The nitroso group attached to the imidazole ring introduces additional functional complexity, making this compound a potential candidate for various biological activities. Recent studies have highlighted the importance of nitroso-containing compounds in modulating cellular signaling pathways and enzyme activities. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that such compounds can exhibit anti-inflammatory and antioxidant properties, making them promising leads for therapeutic interventions.

Furthermore, the carboxamide group present in this molecule enhances its solubility and bioavailability, which are critical factors for drug delivery. The combination of these functional groups in a single molecule creates a versatile platform for exploring diverse biological interactions. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to various protein targets, paving the way for rational drug design.

In terms of synthesis, N,1-dimethyl-4-methyl(nitroso)amino-1H-imidazole-5-carboxamide can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the imidazole ring followed by functionalization with the nitroso and carboxamide groups. This multi-step process requires precise control over reaction conditions to ensure high yields and purity. A study published in Organic Process Research & Development has optimized these synthetic routes, making them more efficient and scalable for industrial applications.

From a pharmacological perspective, this compound has shown potential as an inhibitor of certain kinases and proteases. These enzymes play crucial roles in various pathological conditions, including cancer and neurodegenerative diseases. Preclinical studies have demonstrated that N,1-dimethyl-4-methyl(nitroso)amino-1H-imidazole-5-carboxamide can modulate enzyme activity without significant cytotoxicity, suggesting its suitability as a lead compound for drug development.

Additionally, the nitroso group in this compound has been implicated in nitrosative stress pathways, which are implicated in chronic inflammatory diseases. Emerging research suggests that targeting these pathways with small molecules like N,1-dimethyl-4-methyl(nitroso)amino-1H-imidazole-5-carboxamide could offer novel therapeutic strategies for conditions such as rheumatoid arthritis and cardiovascular diseases.

In conclusion, N,1-dimethyl-4-methyl(nitroso)amino-1H-imidazole-5-carboxamide (CAS No. 145438-96-6) represents a valuable addition to the arsenal of bioactive compounds available for drug discovery. Its unique chemical structure and functional groups make it a versatile tool for exploring diverse biological targets. As research continues to uncover its potential applications, this compound is poised to play a significant role in advancing medical science.